N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H13N3O4S/c1-12-16(20-18(25-12)14-5-3-2-4-6-14)17(22)21-26(23,24)15-9-7-13(11-19)8-10-15/h2-10H,1H3,(H,21,22)
• InChI Key: JGOUSPWATXSKJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)C(=O)NS(=O)(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H13N3O4S
• Molecular Weight: 367.4 g/mol

Description

N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide is a complex organic compound with potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. This compound features a unique structure that includes a sulfonyl group, a cyano group, and an oxazole ring, which contribute to its diverse chemical reactivity and potential biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

• Formation of the Oxazole Ring: : The oxazole ring can be synthesized via a cyclization reaction involving an α-haloketone and an amide. For instance, 2-phenyl-2-oxazoline can be prepared from phenylacetic acid and ethylenediamine under acidic conditions.

• Introduction of the Sulfonyl Group: : The sulfonyl group can be introduced through a sulfonylation reaction. This involves reacting the oxazole derivative with a sulfonyl chloride, such as 4-cyanobenzenesulfonyl chloride, in the presence of a base like triethylamine.

• Carboxamide Formation: : The final step involves the formation of the carboxamide group. This can be achieved by reacting the sulfonylated oxazole with an appropriate amine under dehydrating conditions, often using reagents like carbodiimides.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions, as well as the implementation of purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide can undergo various types of chemical reactions, including:

• Oxidation and Reduction: : The compound can participate in oxidation and reduction reactions, particularly involving the sulfonyl and cyano groups.

• Substitution Reactions: : The aromatic rings and the oxazole moiety can undergo electrophilic and nucleophilic substitution reactions. Common reagents for these reactions include halogens, nitrating agents, and organometallic compounds.

• Hydrolysis: : The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens (e.g., bromine, chlorine), nitrating agents (e.g., nitric acid).

Major Products

Oxidation: Sulfone derivatives.

Reduction: Amines and alcohols.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide has several applications in scientific research:

• Medicinal Chemistry: : The compound’s unique structure makes it a candidate for drug development, particularly as a potential inhibitor of enzymes or receptors involved in disease pathways.

• Materials Science: : Its ability to form stable complexes with metals can be exploited in the development of new materials with specific electronic or optical properties.

• Organic Synthesis: : The compound can serve as a building block for the synthesis of more complex molecules, including heterocyclic compounds and natural product analogs.

Mechanism of Action

The mechanism of action of N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The sulfonyl and cyano groups can interact with active sites through hydrogen bonding, van der Waals forces, and electrostatic interactions, leading to inhibition or activation of the target.

Comparison with Similar Compounds

Similar Compounds

• N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxylate
• N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-thioamide

Uniqueness

N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide is unique due to the presence of both a sulfonyl and a cyano group, which confer distinct chemical reactivity and potential biological activity. Compared to similar compounds, it may exhibit different pharmacokinetic properties, stability, and interaction profiles with biological targets.

This detailed overview provides a comprehensive understanding of N-(4-cyanophenyl)sulfonyl-5-methyl-2-phenyl-1,3-oxazole-4-carboxamide, highlighting its synthesis, reactions, applications, and unique characteristics